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Compound of Interest

Cyclohexanone, 3-[(4-
Compound Name:

methylphenyl)thio]-
CAS No.: 77670-22-5
Cat. No.: B13528685

Get Quote

Technical Profile: 3-[(4-
Methylphenyl)thio]cyclohexanone
Executive Summary

3-[(4-methylphenyl)thio]cyclohexanone (CAS: Variable based on enantiomer, Generic: 3-(p-
tolylthio)cyclohexanone) represents a critical class of

-ketosulfides used extensively as chiral building blocks in organic synthesis and drug discovery.
Structurally, it consists of a cyclohexane ring functionalized with a ketone at position C1 and a
bulky p-tolylthio group at position C3.

This molecule serves as a premier substrate for evaluating asymmetric conjugate addition
(Michael addition) methodologies. Beyond its role as a mechanistic probe, it is a versatile
intermediate: the sulfur moiety acts as a "chemical handle" that can be oxidized to
sulfoxides/sulfones for directing C-C bond formation or reductively removed (desulfurization) to
trace stereochemical pathways in natural product synthesis.
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Physicochemical Profile & Structural Analysis[1]
Chemical Structure

The molecule features a stereogenic center at C3. In asymmetric synthesis, the (R)- or (S)-
enantiomer is targeted depending on the chiral catalyst employed.

e Molecular Formula:
e Molecular Weight: 220.33 g/mol
o Key Functional Groups:
o Cyclic Ketone: Electrophilic center, susceptible to nucleophilic attack and enolization.

o Aryl Thioether: Nucleophilic sulfur, susceptible to oxidation and acting as a soft Lewis
base.

Stereochemical Considerations

The introduction of the bulky p-tolyl group creates significant steric differentiation between the
re and si faces of the carbonyl, influencing subsequent transformations (e.g., hydride
reduction).

o Conformation: The cyclohexanone ring typically adopts a chair-like conformation. The bulky
p-tolylthio group at C3 prefers the equatorial position to minimize 1,3-diaxial interactions,
locking the ring conformation and directing nucleophilic attacks on the ketone.

Synthetic Pathways: The Asymmetric Michael
Addition

The standard synthesis involves the sulfa-Michael addition of 4-methylbenzenethiol (p-
thiocresol) to 2-cyclohexen-1-one. This reaction is reversible; therefore, catalyst choice is
critical to suppress the retro-Michael pathway and ensure high enantioselectivity.

Mechanistic Workflow (Organocatalysis)
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Modern protocols utilize bifunctional organocatalysts (e.g., Cinchona alkaloids, chiral thioureas)
that activate both the nucleophile (thiol) and the electrophile (enone) simultaneously.

Mechanism Steps:

e Activation: The catalyst's basic moiety deprotonates the thiol, generating a thiolate—catalyst
ion pair.

o Coordination: The catalyst's H-bond donor (e.g., thiourea/hydroxyl) coordinates the enone
carbonyl, lowering the LUMO energy.

¢ Addition: The thiolate attacks the

-carbon of the enone in a stereocontrolled manner.

o Protonation: The resulting enolate is protonated to yield the product and regenerate the
catalyst.

Visualization of Synthetic Logic
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Caption: Figure 1. Organocatalytic assembly of the target scaffold.[1][2] The catalyst
suppresses the thermodynamic retro-Michael pathway to isolate the kinetic chiral product.

Chemical Reactivity & Transformations[2][3][4][5][6]
[7][8]

Once synthesized, the molecule offers divergent reactivity profiles based on the ketone or the
sulfide moiety.
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Carbonyl Modifications

o Diastereoselective Reduction: Reduction with

or
yields the corresponding alcohol (3-[(4-methylphenyl)thio]cyclohexanol).

o Selectivity: The equatorial thio-group directs hydride attack. Bulky reducing agents (e.g., L-
Selectride) favor the formation of the cis-alcohol (axial OH) via equatorial attack, while
small hydrides may yield mixtures favoring the thermodynamic trans-alcohol (equatorial
OH).

o Ketalization: Protection of the ketone with ethylene glycol is standard to mask the carbonyl
during sulfoxide manipulation.

Sulfur Oxidation (Chiral Sulfoxides)

Oxidation with m-CPBA or NalO4 converts the sulfide to a sulfoxide or sulfone.
 Chirality at Sulfur: Controlled oxidation to the sulfoxide (

) introduces a second stereocenter. The pre-existing C3 chiral center induces significant
diastereoselectivity (1,3-induction) during this oxidation.

 Pummerer Rearrangement: The resulting sulfoxide can undergo Pummerer rearrangement
to introduce

-functionality or regenerate the double bond.

Divergent Reactivity Map
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Caption: Figure 2.[3][4] Divergent reactivity profile. The scaffold serves as a gateway to
alcohols, sulfones, and alpha-functionalized ketones.

Experimental Protocol: Catalytic Synthesis

Objective: Synthesis of (R)-3-[(4-methylphenyl)thio]cyclohexanone via Organocatalysis. Scale:
1.0 mmol.

Reagents & Equipment

¢ Substrate: 2-Cyclohexen-1-one (97 mg, 1.0 mmol).
¢ Nucleophile: 4-Methylbenzenethiol (149 mg, 1.2 mmol).
o Catalyst: Bifunctional amine-thiourea (e.g., Takemoto's catalyst) (10 mol%).

e Solvent: Toluene or Dichloromethane (anhydrous).
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Step-by-Step Methodology

o Preparation: In a flame-dried round-bottom flask, dissolve the catalyst (0.1 mmol) in toluene
(2.0 mL) under an argon atmosphere.

o Addition: Add 2-cyclohexen-1-one (1.0 mmol) to the solution and stir for 10 minutes to
ensure catalyst-substrate interaction.

o Reaction: Add 4-methylbenzenethiol (1.2 mmol) dropwise at 0°C. Allow the mixture to warm
to room temperature and stir for 12—24 hours.

o Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The enone spot (

) should disappear; product spot (

) appears.
e Quench & Workup: Dilute with

, wash with 1N HCI (to remove catalyst) and saturated

. Dry organic layer over

 Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO2,
Hexane/EtOAc gradient).

Self-Validating Metric: The product should be a clear oil or low-melting solid.

NMR must show the disappearance of vinyl protons (5.9-7.0 ppm region of enone).

Analytical Characterization

To validate the identity and purity of the synthesized compound, compare spectral data against
these expected values.
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Expected Signal /

Technique Parameter Interpretation

Feature

) Ortho-protons of p-
NMR 7.2-7.3 (d, 2H) Aromatic Doublet toly! ring.
) Meta-protons of p-tolyl

7.0-7.1 (d, 2H) Aromatic Doublet fing.

H-3 proton (chiral
3.3-3.5 (m, 1H) Multiplet (tt-like) center). Diagnostic for

C-S bond.

Sinalet Methyl group on the
ingle

2.30 (s, 3H) J aromatic ring.

Cyclohexanone ring

protons (
1.6-2.8 (m, 8H) Envelope

).
NMR ~209 ppm Carbonyl (C=0) Ketone carbon.

A e C Ipso/Ortho/Meta
romatic
~130-138 ppm carbons.
~45-50 ppm Aliphatic CH C-3 attached to Sulfur.
~21 ppm Methyl Tolyl methyl group.
IR 1710 Strong Stretch Ketone C=0.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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